Cas no 1248971-00-7 (1-methoxyhexan-2-amine)

• Product Name: 1-methoxyhexan-2-amine
• CAS No: 1248971-00-7
• MF: C₇H₁₇NO
• MW: 131.215982198715
• MDL: MFCD16807857
• CID: 4581025
• Update Time: 2025-06-08

1-methoxyhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-methoxyhexan-2-amine
• 2-Hexanamine, 1-methoxy-

• MDL： MFCD16807857
• Inchi： 1S/C7H17NO/c1-3-4-5-7(8)6-9-2/h7H,3-6,8H2,1-2H3
• InChI Key： YRVJGRMTSPJBGP-UHFFFAOYSA-N
• SMILES： C(OC)C(N)CCCC

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 174.6±13.0 °C at 760 mmHg
• Flash Point: 51.3±8.6 °C
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

1-methoxyhexan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methoxyhexan-2-amine

Introduction to 1-Methoxyhexan-2-amine (CAS No. 1248971-00-7)

1-Methoxyhexan-2-amine, with the chemical abstract service (CAS) number 1248971-00-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₇H₁₇NO and a molecular weight of 135.21 g/mol. The presence of a methoxy group and an amino group in its structure imparts distinct reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-methoxyhexan-2-amine has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The methoxy group in the molecule can enhance solubility and bioavailability, while the amino group provides opportunities for further functionalization and conjugation with other biologically active molecules.

The chemical synthesis of 1-methoxyhexan-2-amine typically involves multi-step processes, including the alkylation of hexan-2-one with methanol to form the methoxy derivative, followed by reduction to introduce the amino group. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The choice of reagents and reaction conditions plays a crucial role in ensuring the successful synthesis of this compound.

In addition to its pharmaceutical applications, 1-methoxyhexan-2-amine has found use in materials science, particularly in the development of advanced polymers and coatings. The presence of both hydrophilic (methoxy) and hydrophobic (alkyl chain) functionalities makes it an excellent candidate for creating amphiphilic materials that can be used in drug delivery systems, self-assembling monolayers, and other nanotechnology applications. Recent research has demonstrated that these materials can improve the stability and efficacy of drug formulations, leading to better therapeutic outcomes.

The safety profile of 1-methoxyhexan-2-amine is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that the compound is generally well-tolerated at low concentrations, but higher exposures may pose certain risks. Therefore, appropriate handling and storage practices are recommended to ensure safe use.

In conclusion, 1-methoxyhexan-2-amine (CAS No. 1248971-00-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for further functionalization and conjugation with other molecules, making it a valuable intermediate in the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new uses for this compound, highlighting its significance in modern chemistry and related fields.